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Compound of Interest

Compound Name: 4-Methylcatechol-d8

Cat. No.: B12402542 Get Quote

An In-depth Technical Guide to 4-Methylcatechol-d8: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and handling protocols for 4-Methylcatechol-d8 (CAS No: 1219803-18-5). This deuterated

analog of 4-Methylcatechol is a valuable tool in metabolic research, pharmacokinetic studies,

and as an internal standard in mass spectrometry-based analyses. Understanding its core

characteristics is crucial for its effective application in a laboratory setting.

Core Chemical Properties
Quantitative data for 4-Methylcatechol-d8 are summarized below. Where specific data for the

deuterated species is unavailable, values for the non-deuterated parent compound (4-

Methylcatechol, CAS: 452-86-8) are provided as a close approximation.
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Property Value Source

CAS Number 1219803-18-5 [1][2][3]

Molecular Formula C₇D₈O₂ [1]

Molecular Weight 132.19 g/mol [1][3][4]

Synonyms
4-(Methyl-d3)Benzene-3,5,6-

d3-1,2-Diol-d2
[1]

Appearance Off-White Solid [4]

Purity
≥98 atom % D; ≥98%

Chemical Purity
[3]

Melting Point 67-69 °C (non-deuterated) [5][6]

Boiling Point 251 °C (non-deuterated) [5][7]

Solubility (non-deuterated)

DMF: 25 mg/mlDMSO: 20

mg/mlEthanol: 3 mg/mlPBS

(pH 7.2): 5 mg/ml

[8]

Stability and Storage
Proper storage and handling are paramount to maintaining the integrity and stability of 4-
Methylcatechol-d8. The parent compound is known to be sensitive to air and light[9].

Storage Conditions:

Temperature: Recommendations vary by supplier, ranging from 2-8°C for refrigeration to

ambient room temperature[1][3]. For long-term stability (≥ 4 years), storage at -20°C is

recommended for the parent compound and is advisable for the deuterated analog[8].

Atmosphere: Store under an inert atmosphere, such as argon, in a dark place[5][9].

Containers: Keep in original, tightly sealed containers to prevent degradation[9].

Chemical Stability:
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The product is generally considered stable under recommended storage conditions[10].

Incompatibilities: Avoid contact with strong reducing agents (e.g., hydrides, alkali metals),

strong oxidizing agents, bases, concentrated sulfuric acid, and dilute nitric acid[10]. Heat is

generated in reactions with acids and bases[10].

Hazardous Reactions: Nitrated phenols can be explosive when heated[10]. Avoid using

aluminum, copper, or brass alloys in storage or process equipment[10].

Experimental Protocols and Handling
Adherence to safety and handling protocols is essential when working with this compound.

General Handling:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Ventilation: Use only in a well-ventilated area or outdoors[11].

Personal Hygiene: Avoid all personal contact, including inhalation[10]. Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly with soap and water after handling[9].

Contaminated Clothing: Contaminated work clothes should be laundered separately before

reuse[9].

Spill Management:

Minor Spills: Remove all potential ignition sources. Use dry clean-up procedures and avoid

generating dust. Collect the spilled material and place it in a suitable, labeled container for

disposal[10].

Major Spills: Evacuate personnel from the area and move upwind. Alert emergency services,

providing the location and nature of the hazard[10].

Synthesis Outline (General, Non-Deuterated): While specific protocols for 4-Methylcatechol-
d8 are proprietary, the synthesis of the parent compound informs general laboratory

procedures. A common method involves the demethylation of 2-methoxy-4-methylphenol[12].
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Reaction: The precursor (e.g., 2-methoxy-4-methylphenol) is reacted with a demethylating

agent (e.g., hydrobromic acid) under an inert atmosphere and protected from light[12].

Neutralization: After the reaction, the mixture is neutralized to a weakly acidic pH using a

base like soda ash[12].

Extraction: The product is extracted from the aqueous layer using an organic solvent mixture

(e.g., cyclohexane and toluene)[12].

Purification: The solvent is removed via distillation under an inert atmosphere, and the final

product is crystallized by cooling, followed by filtration to obtain the purified solid[12].

Visualized Pathways and Workflows
The following diagrams illustrate key biological pathways and experimental workflows relevant

to 4-Methylcatechol.
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Click to download full resolution via product page

Caption: Metabolic conversion of Quercetin to 4-Methylcatechol by gut microbiota.
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Caption: A generalized workflow for the synthesis and purification of 4-Methylcatechol.
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Cellular Effects on Melanoma
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Caption: Cellular mechanisms of 4-Methylcatechol in metastatic melanoma cells.[8]

Biological Relevance
4-Methylcatechol, the non-deuterated parent compound, exhibits diverse biological activities. It

is an active metabolite of the flavonoid quercetin, formed by gut microbiota[8]. Studies have

shown it can inhibit the migration of melanoma cells, induce apoptosis, and cause cell cycle

arrest by promoting the production of reactive oxygen species (ROS)[8]. Furthermore, it has

demonstrated vasodilatory effects, relaxing rat aortic rings and mesenteric arteries, and has

been shown to reduce blood pressure in hypertensive rats[8]. This biological activity makes its

deuterated analog, 4-Methylcatechol-d8, a critical tool for tracing metabolic pathways and

quantifying its presence and effects in complex biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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